Cas no 794492-06-1 (methyl 3-amino-2-(3-methoxyphenyl)propanoate)

• Product Name: methyl 3-amino-2-(3-methoxyphenyl)propanoate
• CAS No: 794492-06-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6263163
• PubChem ID: 21094282
• Update Time: 2025-10-28

methyl 3-amino-2-(3-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-methoxyphenyl)propanoate
• (S)-METHYL 3-AMINO-2-(3-METHOXYPHENYL)PROPANOATE
• MB69488
• EN300-1070045
• 794492-06-1
• 1289384-47-9

• Inchi： 1S/C11H15NO3/c1-14-9-5-3-4-8(6-9)10(7-12)11(13)15-2/h3-6,10H,7,12H2,1-2H3
• InChI Key： FIJWPKRJCDBAEH-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-2-(3-methoxyphenyl)propanoate

Introduction to Methyl 3-amino-2-(3-methoxyphenyl)propanoate (CAS No. 794492-06-1)

Methyl 3-amino-2-(3-methoxyphenyl)propanoate, identified by its CAS number 794492-06-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of methyl 3-amino-2-(3-methoxyphenyl)propanoate consists of a propanoate ester moiety linked to an amino group and a 3-methoxyphenyl ring. This unique arrangement of functional groups suggests potential biological activities, particularly in the realm of enzyme inhibition and receptor interaction. The presence of the methoxy group on the phenyl ring enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. Methyl 3-amino-2-(3-methoxyphenyl)propanoate has emerged as a promising candidate due to its ability to modulate various biological pathways. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress, making it a potential lead for the development of anti-inflammatory and antioxidant drugs.

The synthesis of methyl 3-amino-2-(3-methoxyphenyl)propanoate involves multi-step organic reactions, typically starting from readily available precursors such as 3-methoxybenzaldehyde and amino acids. The esterification step is crucial, as it introduces the propanoate moiety while maintaining the integrity of the amino and phenyl groups. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, have been employed to achieve high yields and purity.

One of the most compelling aspects of methyl 3-amino-2-(3-methoxyphenyl)propanoate is its potential application in the development of targeted therapies. Preliminary computational studies have suggested that this compound can interact with specific binding sites on target proteins, thereby modulating their activity. This targeted approach holds promise for reducing side effects associated with conventional drugs, as it allows for more precise control over biological processes.

The pharmacokinetic properties of methyl 3-amino-2-(3-methoxyphenyl)propanoate are also under investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its formulation for clinical use. Initial data suggest that the compound exhibits moderate bioavailability and a reasonable half-life, indicating its potential as a viable therapeutic agent.

In addition to its pharmacological applications, methyl 3-amino-2-(3-methoxyphenyl)propanoate has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties. The incorporation of this compound into polymer matrices can lead to materials with improved durability and functionality.

The future direction of research on methyl 3-amino-2-(3-methoxyphenyl)propanoate is likely to focus on expanding its therapeutic applications and understanding its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its structure-activity relationships. Furthermore, preclinical studies will be essential to evaluate its safety and efficacy before moving into human trials.

In conclusion, methyl 3-amino-2-(3-methoxyphenyl)propanoate (CAS No. 794492-06-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of this compound grows, we can anticipate exciting advancements that will benefit various industries.